1,3-Bis(4-nitrophenoxy)-2,2-dimethylpropane

• CAS No.: 143363-49-9
• Molecular Formula: C17H18N2O6
• Molecular Weight: 346.3 g/mol
• IUPAC Name: 1-[2,2-dimethyl-3-(4-nitrophenoxy)propoxy]-4-nitrobenzene
• InChI: InChI=1S/C17H18N2O6/c1-17(2,11-24-15-7-3-13(4-8-15)18(20)21)12-25-16-9-5-14(6-10-16)19(22)23/h3-10H,11-12H2,1-2H3
• InChI Key: PTTQSBZZFNDRTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC1=CC=C(C=C1)[N+](=O)[O-])COC2=CC=C(C=C2)[N+](=O)[O-]

Description

1,3-Bis(4-nitrophenoxy)-2,2-dimethylpropane is a useful research compound. Its molecular formula is C17H18N2O6 and its molecular weight is 346.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

140 g powdered sodium hydroxide were added in small portions with thorough stirring over a period of 3 hours to a solution of 104 g (1 mol) neopentyl glycol and 346.5 g (2.2 mols) 4-nitrochlorobenzene in 600 ml dimethylsulfoxide (DMSO). An internal temperature of 40°-50° C. was maintained by cooling with ice both during the addition and subsequently until the exothermic reaction abated. The reaction mixture was then stirred for 8 hours at 25° C. The product precipitated was filtered off under suction, washed first with water until neutral and then once with ethylacetate and then dried in vacuo at 90° C.